Cas no 75116-67-5 (5-nitro-1-phenyl-1H-benzotriazole)

• Product Name: 5-nitro-1-phenyl-1H-benzotriazole
• CAS No: 75116-67-5
• MF: C₁₂H₈N₄O₂
• MW: 240.21752166748
• CID: 981469
• PubChem ID: 259995
• Update Time: 2025-09-27

5-nitro-1-phenyl-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-nitro-1-phenyl-1H-benzotriazole
• 5-nitro-1-phenylbenzotriazole
• 1-phenyl-5-nitro-1H-benzo[d][1,2,3]triazole
• 5-nitro-1-phenyl-1H-benzo[d][1,2,3]triazole
• 5-Nitro-1-phenyl-1H-benzotriazol
• 5-Nitro-1-phenyl-benzotriazol
• 5-Nitro-1-phenyl-benztriazol
• AC1L627S
• CTK5E1157
• HMS2817C15
• NSC90800
• STK370133
• 5-Nitro-1-phenyl-1,2,3-benzotriazole
• FCKVYRYQUBHSSE-UHFFFAOYSA-N
• 75116-67-5
• SR-01000314299
• SCHEMBL19911530
• SR-01000314299-1
• CHEMBL1495654
• MLS001204836
• NSC-90800
• SMR000513165
• DTXSID40293575
• 5-nitro-1-phenyl-1H-1,2,3-benzotriazole
• AKOS000601849
• 1h-1,2,3-benzotriazole, 5-nitro-1-phenyl-
• G69721

• Inchi： 1S/C12H8N4O2/c17-16(18)10-6-7-12-11(8-10)13-14-15(12)9-4-2-1-3-5-9/h1-8H
• InChI Key： FCKVYRYQUBHSSE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N=NN2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.06484
• Monoisotopic Mass: 240.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 73.85
• LogP: 2.85190